Cas no 1567666-63-0 ((1R)-1-2-fluoro-5-(trifluoromethyl)phenylethan-1-ol)

• Product Name: (1R)-1-2-fluoro-5-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1567666-63-0
• MF: C₉H₈F₄O
• MW: 208.152836799622
• CID: 6101645
• PubChem ID: 80041428
• Update Time: 2025-08-03

(1R)-1-2-fluoro-5-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-2-fluoro-5-(trifluoromethyl)phenylethan-1-ol
• Benzenemethanol, 2-fluoro-α-methyl-5-(trifluoromethyl)-, (αR)-
• EN300-1930470
• 1567666-63-0
• CS-0266810
• (1R)-1-[2-fluoro-5-(trifluoromethyl)phenyl]ethan-1-ol
• (R)-1-(2-Fluoro-5-(trifluoromethyl)phenyl)ethan-1-ol
• AKOS018601860

• Inchi： 1S/C9H8F4O/c1-5(14)7-4-6(9(11,12)13)2-3-8(7)10/h2-5,14H,1H3/t5-/m1/s1
• InChI Key： CNVONMFKJTVJKL-RXMQYKEDSA-N
• SMILES： C1([C@@H](C)O)=CC(C(F)(F)F)=CC=C1F

Computed Properties

• Exact Mass: 208.05112752g/mol
• Monoisotopic Mass: 208.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• Boiling Point: 185.6±35.0 °C(Predicted)
• pka: 13.76±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes